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Compound of Interest

Compound Name: Bastnasite

Cat. No.: B1170425 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physical and optical properties of

Bastnasite, a group of rare-earth fluorocarbonate minerals. The information presented herein

is intended to serve as a crucial resource for professionals in research, scientific analysis, and

drug development, where the unique characteristics of rare-earth elements are of significant

interest. This document summarizes key quantitative data, details experimental protocols for

property determination, and visualizes a standard workflow for mineralogical analysis.

Introduction to Bastnasite
Bastnasite is a primary source of rare-earth elements (REEs), which are critical components in

a wide array of advanced technologies. The Bastnasite group consists of three principal

members, distinguished by the dominant rare-earth element in their composition: Bastnasite-

(Ce), Bastnasite-(La), and Bastnasite-(Y).[1][2] There are also hydroxyl-bearing analogues

where a hydroxyl group (OH⁻) substitutes for fluoride (F⁻).[1] The general chemical formula for

Bastnasite is (REE)CO₃F, where REE predominantly represents cerium, lanthanum, or yttrium.

[3] Most naturally occurring Bastnasite is Bastnasite-(Ce).[1][2]
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The physical characteristics of Bastnasite are fundamental to its identification and processing.

These properties are governed by its crystal structure and chemical composition.

Crystal Structure and System
Bastnasite crystallizes in the hexagonal crystal system.[1][3] Its structure is layered, consisting

of alternating sheets of (REE)F layers and CO₃ layers. This layered arrangement influences

many of its physical properties, including its cleavage and tenacity.

Property Value

Crystal System Hexagonal[1][4]

Crystal Class Ditrigonal dipyramidal (6m2)[1]

Space Group P62c[1][5]

Unit Cell (Bastnasite-(Ce)) a = 7.118(1) Å, c = 9.762(1) Å; Z = 6[1][4]

Mechanical and General Physical Properties
The mechanical properties of Bastnasite, such as hardness and density, are crucial for its

extraction and processing.
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Property Value

Hardness (Mohs Scale) 4 - 5[1][6]

Density (Specific Gravity) 4.95 - 5.20 g/cm³[1][4][6]

Cleavage Imperfect to indistinct on {1010}[1][7]

Parting On {0001}[4]

Fracture Uneven, irregular[1][4][6]

Tenacity Brittle[1][7]

Luster Vitreous, greasy, pearly on basal partings[1][4]

Streak White[1][6]

Color Honey-yellow, reddish-brown[1][6]

Diaphaneity Transparent to translucent[1][6]

Other Characteristics
Strongly piezoelectric[1][8], may be weakly

radioactive[7][8]

Optical Properties
The interaction of light with Bastnasite crystals reveals a range of optical phenomena that are

key to its identification and characterization.

Property Value

Optical Character Uniaxial (+)[1][4]

Refractive Index (nω) 1.717 – 1.722[1][4]

Refractive Index (nε) 1.818 – 1.823[1][4]

Birefringence (δ) 0.101[1][9]

Pleochroism Faint to weak[1][8][10]

Experimental Protocols
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The determination of the physical and optical properties of Bastnasite involves standardized

mineralogical techniques.

Determination of Refractive Index
The refractive indices of Bastnasite are typically determined using the immersion method.[11]

[12]

Objective: To determine the refractive index of a mineral by comparing it to liquids of known

refractive indices.

Protocol:

A small fragment of the Bastnasite crystal is placed on a glass microscope slide.

A drop of a calibrated immersion oil with a known refractive index is applied to cover the

fragment.[11]

A cover slip is placed over the sample.

The slide is observed under a petrographic microscope.

The Becke line test is performed by slightly raising or lowering the microscope's focus. A

bright line (the Becke line) will move into the medium with the higher refractive index.[13]

The process is repeated with different immersion oils until the Becke line is no longer

visible, indicating that the refractive index of the mineral and the oil are matched.[13]

For anisotropic minerals like Bastnasite, this procedure is performed with polarized light

to determine the different refractive indices (nω and nε) by orienting the crystal

appropriately.[13]

Determination of Density
The density of Bastnasite is measured using the water displacement method, based on

Archimedes' principle.[14][15]
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Objective: To determine the density of a mineral sample by measuring its mass and the

volume of water it displaces.

Protocol:

A pure, inclusion-free sample of Bastnasite is weighed in air using a precision balance to

determine its mass (M).[14]

A graduated cylinder is partially filled with water to a known initial volume (V₁).[14][16]

The Bastnasite sample is carefully submerged in the water, ensuring no splashing occurs.

[14]

The new water level (V₂) is recorded.

The volume of the mineral sample (V) is calculated as the difference between the final and

initial water levels (V = V₂ - V₁).[17]

The density (ρ) is calculated using the formula: ρ = M / V.[17][18]

Determination of Hardness
The hardness of Bastnasite is determined by a scratch test and ranked on the Mohs scale of

mineral hardness.[19][20]

Objective: To determine the relative hardness of a mineral by testing its resistance to being

scratched by materials of known hardness.

Protocol:

A fresh, unweathered surface of the Bastnasite crystal is selected for testing.[19]

A series of standard minerals from the Mohs scale (e.g., Apatite (hardness 5), Fluorite

(hardness 4)) or common objects of known hardness (e.g., a steel nail, ~5.5; a copper

penny, ~3.5) are used.[20][21]

An attempt is made to scratch the Bastnasite surface with a point of a standard material,

applying firm pressure.[19]
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The surface is examined for a scratch. If a scratch is produced, the Bastnasite is softer

than the standard material. If not, it is harder.[22]

The process is repeated with materials of different hardness to bracket the hardness of the

Bastnasite sample. For Bastnasite, it will be scratched by Apatite but will scratch

Fluorite.[1]

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the comprehensive mineralogical

analysis of a potential Bastnasite-bearing ore sample.
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Field & Sample Preparation

Initial Characterization

Detailed Mineralogical & Chemical Analysis

Sample Collection
(Drill Core/Rock Chip)

Crushing & Grinding

Preparation

Sieving & Size Fractionation

Bulk Mineralogical Analysis
(e.g., QXRD, FTIR)

Bulk Sample

Optical Petrography
(Thin Section Analysis)
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(SEM-EDS)
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Electron Probe Microanalysis
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Data Synthesis

Click to download full resolution via product page

Caption: Workflow for Bastnasite identification and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Optical Properties of Bastnasite Crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170425#physical-and-optical-properties-of-
bastnasite-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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